Cas no 143851-98-3 (Elacridar hydrochloride)

Elacridar hydrochloride is a potent and selective inhibitor of P-glycoprotein (P-gp) and breast cancer resistance protein (BCRP), two key efflux transporters involved in multidrug resistance (MDR). This compound enhances the bioavailability and efficacy of co-administered chemotherapeutic agents by blocking their efflux from target cells. Elacridar hydrochloride exhibits high affinity for P-gp and BCRP, making it a valuable tool in preclinical and clinical research to overcome drug resistance in cancer therapy. Its well-characterized pharmacokinetic properties and stability under physiological conditions further support its utility in mechanistic studies and combination therapies. The hydrochloride salt form ensures improved solubility for experimental applications.
Elacridar hydrochloride structure
Elacridar hydrochloride structure
Product Name:Elacridar hydrochloride
CAS No:143851-98-3
MF:C34H34ClN3O5
MW:600.10386800766
MDL:MFCD11040791
CID:169758
PubChem ID:170320
Update Time:2025-06-23

Elacridar hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Elacridar HCl
    • 4-Acridinecarboxamide,N-[4-[2-(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]phenyl]-9,10-dihydro-5-methoxy-9-oxo-,hydrochloride (1:1)
    • 4-Acridinecarboxamide,N-[4-[2-(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]phenyl]-9,10-dihydro-5-methoxy-9-oxo-,hydr
    • ELACRIDAR (HYDROCHLORIDE)
    • Elacridar hydrochloride
    • GF120918A
    • N-(4-(2-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)phenyl)-5-methoxy-9-oxo-9,10-dihydroacridine-3-carboxamide hydrochloride
    • Elacridar hydrochloride (USAN)
    • GF-120918A
    • UNII-NX2BHH1A5B
    • N-[4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]phenyl]-9,10-dihydro-5-methoxy-9-oxo-4-acridinecarboxamide monohydrochloride
    • N-[4-[2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]phenyl]-5-methoxy-9-oxo-10H-acridine-4-carboxamide,hydrochloride
    • GF 120918A
    • BCP14056
    • 4-(3,4-DIMETHOXY-PHENYL)-3-OXO-BUTYRICACIDETHYLESTER
    • C23H21N5O3.HCl
    • HY-50880
    • 178436-75-4
    • 1-{2-carbaMoyl-5-[2-(6,7-diMethoxy-1,2,3,4-tetrahydroisoquinolin-2-yl)ethyl]phenyl}-5-Methoxy-9-oxo-9,10-dihydroacridine-4-carboxylic acid hydrochloride
    • 7-(3,5-Dimethyl-4-isoxazolyl)-1,3-dihydroxy-8-methoxy-1-[(1R)-1-(2-pyridinyl)ethyl]-2H-imidazo[4,5-c]quinolin-2-one hydrochloride
    • Elacridar hydrochloride [USAN]
    • FT-0696337
    • ELACRIDAR HYDROCHLORIDE [WHO-DD]
    • 4-Acridinecarboxamide, N-(4-(2-(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl)phenyl)-9,10-dihydro-5-methoxy-9-oxo-, monohydrochloride
    • HB1446
    • A904081
    • N-{4-[2-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethyl]phenyl}-5-methoxy-9-oxo-9,10-dihydroacridine-4-carboxamide--hydrogen chloride (1/1)
    • DTXSID30932123
    • Elacridarhydrochloride
    • AKOS016005297
    • AS-80364
    • NX2BHH1A5B
    • AMY3307
    • 143851-98-3
    • CS-1113
    • D03968
    • N-[4-[2-(3,4-Dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]phenyl]-9,10-dihydro-5-methoxy-9-oxo-4-acridinecarboxamide hydrochloride
    • GF 120918
    • N-(4-(2-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)ethyl)phenyl)-5-methoxy-9-oxo-9,10-dihydroacridine-4-carboxamide hydrochloride
    • Q27285088
    • EX-A4193
    • 9,10-Dihydro-5-methoxy-9-oxo-N-(4-(2-(1,2,3,4-tetrahydro-6,7-dimethoxy-2-isoquinolinyl)ethyl)phenyl)-4-acridinecarboxamide hydrochloride
    • N-[4-[2-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)ethyl]phenyl]-5-methoxy-9-oxo-10H-acridine-4-carboxamide;hydrochloride
    • 4-Acridinecarboxyamide, N-(4-(2-(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl)phenyl)-9,10-dihydro-5-methoxy-9-oxo-, monohydrochloride
    • 4'-(2-(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolyl)ethyl)-5-methoxy-9-oxo-4-acridancarboxanilide monohydrochloride
    • 4-Acridinecarboxamide, N-(4-(2-(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl)phenyl)-9,10-dihydro-5-methoxy-9-oxo-, hydrochloride
    • SCHEMBL15847793
    • AC-30266
    • CHEMBL2074730
    • 4-Acridinecarboxamide, N-[4-[2-(3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl)ethyl]phenyl]-9,10-dihydro-5-methoxy-9-oxo-, hydrochloride (1:1)
    • Elacridar HCl
    • Elacridar hydrochloride?
    • DB-015025
    • MDL: MFCD11040791
    • Inchi: 1S/C34H33N3O5.ClH/c1-40-28-9-5-7-26-32(28)36-31-25(33(26)38)6-4-8-27(31)34(39)35-24-12-10-21(11-13-24)14-16-37-17-15-22-18-29(41-2)30(42-3)19-23(22)20-37;/h4-13,18-19H,14-17,20H2,1-3H3,(H,35,39)(H,36,38);1H
    • InChI Key: IQOJZZHRYSSFJM-UHFFFAOYSA-N
    • SMILES: Cl.O(C)C1C(=CC2=C(C=1)CN(CCC1C=CC(=CC=1)NC(C1=CC=CC3C(C4C=CC=C(C=4NC=31)OC)=O)=O)CC2)OC

Computed Properties

  • Exact Mass: 599.21900
  • Monoisotopic Mass: 599.219
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 9
  • Complexity: 925
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 89.1A^2

Experimental Properties

  • Density: g/cm3
  • Boiling Point: 701.6°C at 760 mmHg
  • Flash Point: 378.1°C
  • PSA: 92.89000
  • LogP: 6.37310

Elacridar hydrochloride Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

Elacridar hydrochloride Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Elacridar hydrochloride Pricemore >>

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Additional information on Elacridar hydrochloride

Elacridar hydrochloride (CAS No. 143851-98-3): A Comprehensive Overview of Its Applications and Recent Research Findings

Elacridar hydrochloride, identified by its Chemical Abstracts Service (CAS) number CAS No. 143851-98-3, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This introduction aims to provide a detailed exploration of its chemical properties, mechanisms of action, and the latest research findings that underscore its potential in therapeutic applications.

The compound Elacridar hydrochloride belongs to a class of molecules known for their ability to modulate biological pathways. Structurally, it features a complex arrangement of atoms that contributes to its unique pharmacological profile. Its molecular formula and structural characteristics have been meticulously studied to understand how it interacts with biological targets, particularly in the context of drug resistance and transport mechanisms.

In recent years, Elacridar hydrochloride has been extensively researched for its potential role in overcoming multidrug resistance (MDR) in cancer therapy. MDR is a major challenge in oncology, where cancer cells develop resistance to multiple chemotherapeutic agents. The ability of Elacridar hydrochloride to inhibit specific transporters, such as P-glycoprotein (P-gp), has been a focal point of numerous studies. P-gp is an ATP-binding cassette transporter that pumps out various drugs from cancer cells, thereby reducing their efficacy.

Research published in peer-reviewed journals has demonstrated that Elacridar hydrochloride can effectively block P-gp function, leading to increased intracellular concentrations of co-administered drugs. This mechanism has promising implications for combination therapies, where Elacridar hydrochloride could be used alongside standard chemotherapeutics to enhance treatment outcomes. Studies have shown that the co-administration of Elacridar hydrochloride with chemotherapy agents results in improved pharmacokinetics and increased tumor cell kill.

Beyond its application in oncology, Elacridar hydrochloride has also been explored for its potential in treating other diseases. For instance, research indicates that it may have neuroprotective properties, making it a candidate for investigating neurodegenerative disorders such as Alzheimer's disease. The compound's ability to modulate neurotransmitter transporters and reduce oxidative stress has been highlighted in preclinical studies, suggesting its therapeutic potential in neurological conditions.

The pharmacokinetic profile of Elacridar hydrochloride is another area of interest. Studies have shown that it exhibits good oral bioavailability and can be administered via multiple routes, including intravenous and oral formulations. This versatility makes it suitable for various clinical settings. Additionally, its metabolic stability has been assessed, revealing that it undergoes minimal degradation in vivo, which contributes to its prolonged half-life and sustained therapeutic effects.

In terms of safety and tolerability, clinical trials have reported that Elacridar hydrochloride is generally well-tolerated at therapeutic doses. Common adverse effects include mild gastrointestinal discomfort and transient elevations in liver enzymes. These findings suggest that with appropriate dosing and monitoring, Elacridar hydrochloride could be a safe option for patients undergoing combination therapy regimens.

The latest research on Elacridar hydrochloride also delves into its potential role in precision medicine. By understanding the genetic and molecular profiles of individual patients, clinicians can tailor therapy regimens to maximize efficacy while minimizing side effects. The ability of Elacridar hydrochloride to enhance drug delivery has made it an attractive candidate for personalized treatment strategies.

In conclusion, Elacridar hydrochloride, with its CAS number CAS No. 143851-98-3, represents a significant advancement in pharmaceutical research. Its mechanism of action as a modulator of drug transporters holds promise for overcoming resistance in cancer therapy and may extend to other therapeutic areas. The wealth of recent research underscores its potential as a versatile therapeutic agent, making it a subject of continued investigation and clinical development.

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